2,2-dimethyl-N-[4-(1-pyrrolidinylcarbonyl)phenyl]propanamide

• Molecular Formula: C16H22N2O2
• Molecular Weight: 274.36 g/mol
• IUPAC Name: 2,2-dimethyl-N-[4-(pyrrolidine-1-carbonyl)phenyl]propanamide
• InChI: InChI=1S/C16H22N2O2/c1-16(2,3)15(20)17-13-8-6-12(7-9-13)14(19)18-10-4-5-11-18/h6-9H,4-5,10-11H2,1-3H3,(H,17,20)
• InChI Key: GJKANVXWBBNMTA-UHFFFAOYSA-N
• SMILES: CC(C)(C)C(=O)NC1=CC=C(C=C1)C(=O)N2CCCC2

Description

2,2-dimethyl-N-[4-(1-pyrrolidinylcarbonyl)phenyl]propanamide, also known as CX-5461, is a small molecule inhibitor that targets RNA polymerase I transcription. It has been extensively studied for its potential therapeutic applications in cancer treatment.

Mechanism of Action

2,2-dimethyl-N-[4-(1-pyrrolidinylcarbonyl)phenyl]propanamide selectively inhibits RNA polymerase I transcription by binding to the DNA template and preventing the recruitment of transcription initiation factors. This leads to the downregulation of ribosomal RNA synthesis and subsequent induction of nucleolar stress. The resulting nucleolar stress activates the p53-mediated apoptotic pathway, leading to cancer cell death.
Biochemical and Physiological Effects:
2,2-dimethyl-N-[4-(1-pyrrolidinylcarbonyl)phenyl]propanamide has been shown to induce nucleolar stress and activate p53-mediated apoptotic pathways in cancer cells. It has also been shown to inhibit tumor growth in a variety of cancer models, including breast cancer, ovarian cancer, and lymphoma. However, 2,2-dimethyl-N-[4-(1-pyrrolidinylcarbonyl)phenyl]propanamide has also been shown to have off-target effects on other RNA polymerases, leading to potential toxicity concerns.

Advantages and Limitations for Lab Experiments

2,2-dimethyl-N-[4-(1-pyrrolidinylcarbonyl)phenyl]propanamide has several advantages for lab experiments, including its specificity for RNA polymerase I transcription and its ability to induce nucleolar stress and activate p53-mediated apoptotic pathways in cancer cells. However, its off-target effects on other RNA polymerases can lead to potential toxicity concerns and limit its use in certain experimental settings.

Future Directions

For 2,2-dimethyl-N-[4-(1-pyrrolidinylcarbonyl)phenyl]propanamide research include the development of more selective inhibitors of RNA polymerase I transcription, the identification of biomarkers for patient selection, and the evaluation of 2,2-dimethyl-N-[4-(1-pyrrolidinylcarbonyl)phenyl]propanamide in combination with other cancer therapies. Additionally, further studies are needed to better understand the potential toxicity concerns associated with 2,2-dimethyl-N-[4-(1-pyrrolidinylcarbonyl)phenyl]propanamide and to develop strategies to mitigate these effects.

Synthesis Methods

The synthesis of 2,2-dimethyl-N-[4-(1-pyrrolidinylcarbonyl)phenyl]propanamide involves the reaction of 4-(1-pyrrolidinylcarbonyl)benzaldehyde with 2,2-dimethylpropan-1-amine in the presence of acetic acid and acetic anhydride. The resulting product is then purified through column chromatography to obtain the final compound.

Scientific Research Applications

2,2-dimethyl-N-[4-(1-pyrrolidinylcarbonyl)phenyl]propanamide has been extensively studied for its potential therapeutic applications in cancer treatment. It has been shown to selectively inhibit RNA polymerase I transcription, which leads to the downregulation of ribosomal RNA synthesis and subsequent induction of nucleolar stress. This results in the activation of p53-mediated apoptotic pathways, leading to cancer cell death.